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Compound of Interest

Compound Name:

Methyl 4-

(hydroxymethyl)cyclohexanecarbo

xylate

Cat. No.: B180981 Get Quote

An In-depth Technical Guide to the Storage and Handling of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the proper storage and handling of Methyl
4-(hydroxymethyl)cyclohexanecarboxylate, a versatile building block in organic synthesis.

Adherence to these guidelines is crucial to ensure the chemical's integrity, maximize safety,

and prevent potential hazards in the laboratory and manufacturing environments.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate is fundamental for its safe handling and storage.
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Property Value Source

Molecular Formula C₉H₁₆O₃ [1]

Molecular Weight 172.22 g/mol [1][2]

Appearance
Colorless to Pale-yellow Solid

or Liquid

Boiling Point 233°C to 250.7°C [1]

Melting Point 99.8°C [1]

Density 1.059 g/cm³ [1]

Flash Point 99.8 ± 12.6 °C [3]

Solubility

Soluble in organic solvents like

ether and alcohol; insoluble in

water.

[1]

Storage Guidelines
Proper storage is essential to maintain the quality and stability of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate.

Storage Conditions
Parameter Recommendation Source

Temperature
Store at room temperature or

refrigerated (2-8°C).[3][4][5]
[1][3][4][5]

Atmosphere

Store in a dry, well-ventilated

place.[6][7] An inert

atmosphere is recommended

for long-term storage.[5]

[1][5][6][7]

Container
Keep containers tightly closed.

[6][7]
[6][7]
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Incompatible Materials
To prevent hazardous reactions, avoid storing Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate with the following:

Strong oxidizing agents

Strong bases[8][9]

Handling Procedures
Safe handling practices are critical to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

Hand Protection: Wear protective gloves.[7]

Skin and Body Protection: Wear protective clothing.[7][10]

Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, wear

suitable respiratory equipment.

Personal Protective Equipment (PPE) for Handling

Eye Protection (Safety Goggles)

Hand Protection (Gloves)

Body Protection (Lab Coat)

Respiratory Protection (Use in Ventilated Area)

Handling Methyl 4-(hydroxymethyl)cyclohexanecarboxylate Requires
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Figure 1: Recommended Personal Protective Equipment.

General Hygiene Measures
Avoid contact with skin, eyes, and clothing.[6][10]

Do not breathe dust, fume, gas, mist, vapors, or spray.[7]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke when using this product.[6]

Remove and wash contaminated clothing before reuse.[6]

Safety and Hazard Information
Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is associated with the following hazards:

Hazard Statement Description Source

H302 Harmful if swallowed [11]

H312 Harmful in contact with skin [11]

H315 Causes skin irritation [11]

H319 Causes serious eye irritation [11]

H332 Harmful if inhaled [11]

H335 May cause respiratory irritation [7][11]

Emergency Procedures
In the event of an emergency, follow these procedures:

First Aid Measures
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If on skin: Wash off immediately with plenty of water for at least 15 minutes.[6] Get medical

attention.[6]

If in eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[6] Get medical attention.[6]

If inhaled: Move person to fresh air.[10] If breathing is difficult, give oxygen.[10] Get medical

attention.[10]

If swallowed: Clean mouth with water. Do NOT induce vomiting. Get medical attention.[7]

Spill and Leak Procedures
In case of a spill, adhere to the following steps:

Ensure adequate ventilation.[6]

Wear appropriate personal protective equipment.[6]

Contain the spill. Prevent further leakage or spillage if safe to do so.[10]

Absorb the spill. Use inert material (e.g., sand, vermiculite) to absorb the spill.[8]

Collect the waste. Sweep up and shovel into suitable containers for disposal.[6][7]

Clean the area.

Avoid runoff into drains and waterways.[8]
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Spill Occurs
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Wear Appropriate PPE

Contain Spill
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Collect Waste in Suitable Containers

Clean Spill Area

Dispose of Waste According to Regulations
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Figure 2: Spill Response Workflow.

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b180981?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[6][7]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

Disposal Considerations
Dispose of waste and contaminated materials in accordance with local, regional, and national

regulations. Do not empty into drains.[7] Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste.[7]

This guide is intended to provide comprehensive storage and handling information for Methyl
4-(hydroxymethyl)cyclohexanecarboxylate. Always refer to the specific Safety Data Sheet

(SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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